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Compound of Interest

Compound Name: N-Acetylglycine-d5

Cat. No.: B1450727

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling N-Acetylglycine-d5, a deuterated form of N-Acetylglycine. The following procedures
are designed to minimize risk and ensure proper disposal, fostering a secure and efficient
workflow.

N-Acetylglycine and its deuterated analogs are classified as hazardous substances that can
cause skin and serious eye irritation, and may lead to respiratory irritation.[1][2] Adherence to
the safety protocols outlined below is crucial for safe handling.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment are the first line of
defense against chemical exposure. The following table summarizes the required PPE for
handling N-Acetylglycine-d>5.
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Specifications & Best

Protection Type Required Equipment _
Practices
Must comply with ANSI Z87.1
Chemical safety goggles or standards.[3] Goggles are

Eye and Face Protection o i ]
glasses with side shields recommended when there is a

risk of dust or splashes.[3]

Inspect gloves for integrity
) ] Chemical-resistant gloves before each use. Use proper
Skin Protection o )
(e.g., nitrile) glove removal technique to

avoid skin contact.[4]

Should be long-sleeved and
fully buttoned.[3]

Lab coat

Use a NIOSH-approved
) ) Generally not required with respirator if dust is generated
Respiratory Protection o ) o
adequate ventilation or if working in a poorly

ventilated area.[4][5]

Standard laboratory attire to
) Long pants and closed-toe ) i
Body Protection protect against accidental
shoes )
spills.[3]

Operational Plan: Safe Handling Workflow

A systematic approach to handling N-Acetylglycine-d5 is essential to minimize exposure and
contamination. The following workflow diagram illustrates the key steps for safe handling from
receipt to disposal.
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1. Preparation
- Verify availability of all PPE
- Ensure fume hood is operational
- Prepare all necessary equipment

roceed when ready

2. Weighing and Handling
- Perform in a fume hood or ventilated enclosure
- Avoid generating dust
- Keep container tightly closed when not in use

After handling If not all material is used
3. Post-Handling 5. Storage
- Decontaminate work surfaces - Store in a cool, dry, well-ventilated area
- Remove and dispose of gloves properly - Keep container tightly closed

inal step

4. Personal Decontamination
- Wash hands thoroughly with soap and water

Figure 1: Safe Handling Workflow for N-Acetylglycine-d5

Click to download full resolution via product page
Figure 1: Safe Handling Workflow for N-Acetylglycine-d5

Emergency and First Aid Procedures

In the event of an accidental exposure, immediate and appropriate first aid is critical. The
following table outlines the recommended first aid measures.
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Exposure Type First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i )
upper and lower eyelids. Seek medical attention

if irritation persists.[1][2]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
Skin Contact clothing. Wash contaminated clothing before

reuse. Seek medical attention if irritation occurs.

[1](2]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention.[1]
[2]
Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water and seek immediate medical
attention.[2][5]

Spill and Disposal Plan

Proper management of spills and waste is a critical component of laboratory safety and
environmental responsibility.

Spill Response:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate
area and ensure adequate ventilation.

Wear Appropriate PPE: Before cleaning, don all required personal protective equipment.

Contain and Clean: Carefully sweep or vacuum the spilled solid material, avoiding dust
generation.[1][4] Place the collected material into a suitable, sealed container for disposal.

Decontaminate: Clean the spill area with a suitable solvent or detergent and water.
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Disposal:

e Unused Product: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[4] The material should not be allowed to enter drains or waterways.[4]

o Contaminated Materials: All contaminated items, including gloves, filter paper, and
containers, should be placed in a sealed bag or container and disposed of as chemical
waste through a licensed disposal company.[4]

By adhering to these guidelines, researchers can confidently handle N-Acetylglycine-d5 while
maintaining a high standard of safety and operational excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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